Cas no 2172105-63-2 (4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)

• Product Name: 4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• CAS No: 2172105-63-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5846338
• PubChem ID: 165538584
• Update Time: 2025-06-11

4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• 2172105-63-2
• EN300-1516523
• 4-ethyl-6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-2-19(13-14-26(31)32)15-17-28-25(30)12-7-16-29-27(33)34-18-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,19,24H,2,7,12-18H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OATLIHBNUHKTRY-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NCCC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid

Introduction to 4-Ethyl-6-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic Acid (CAS No. 2172105-63-2)

4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2172105-63-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for treating neurological disorders and cancer. The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to facilitate the controlled addition of amino acids.

The Fmoc protecting group is a versatile tool in organic synthesis, providing stability and ease of manipulation during multi-step reactions. In the context of 4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid, the Fmoc group plays a crucial role in maintaining the integrity of the amino functionality until the desired stage of synthesis is reached. This allows for precise control over the chemical reactions, ensuring high yields and purity of the final product.

Recent studies have highlighted the potential of 4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit certain enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and target specific neuronal receptors makes it a promising candidate for drug development in this area.

In addition to its neurological applications, 4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing healthy cells, suggesting its potential as a selective therapeutic agent. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, leading to cell cycle arrest and programmed cell death.

The synthesis of 4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid is a multi-step process that requires careful control over reaction conditions and purification techniques. The initial step involves the formation of the Fmoc protected amino acid derivative, followed by coupling with an appropriate amine or carboxylic acid to form the desired amide bond. Subsequent deprotection steps are then carried out to reveal the active functional groups, which can be further modified as needed.

The physicochemical properties of 4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid, such as its solubility, stability, and bioavailability, have been extensively studied to optimize its use in pharmaceutical formulations. These properties are crucial for ensuring that the compound can be effectively delivered to its target site within the body and exert its intended therapeutic effects.

In conclusion, 4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2172105-63-2) represents a significant advancement in the field of medicinal chemistry and drug development. Its unique structural features and biological activities make it a valuable tool for researchers and pharmaceutical companies alike. Ongoing research continues to explore new applications and improve our understanding of this compound's potential benefits for human health.